Cas no 120666-53-7 (Cbz-(R)-Phenylglycinol)

• Product Name: Cbz-(R)-Phenylglycinol
• CAS No: 120666-53-7
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 1211239
• Update Time: 2025-11-01

Cbz-(R)-Phenylglycinol Chemical and Physical Properties

Names and Identifiers

• Cbz-(R)-Phenylglycinol
• (R)-2-benzyloxycarbonylamino-2-phenylethanol
• (R)-2-hydroxy-1-phenyl-ethyl)-carbamic acid benzyl ester
• (R)-benzyl [2-hydroxy-1-phenylethyl]carbamate
• Cbz-(R)-2-phenylglycinol
• (R)-Benzyl (2-hydroxy-1-phenylethyl)carbamate

• Inchi： 1S/C16H17NO3/c18-11-15(14-9-5-2-6-10-14)17-16(19)20-12-13-7-3-1-4-8-13/h1-10,15,18H,11-12H2,(H,17,19)/t15-/m0/s1
• InChI Key： IWSCPMJLIZGTHY-HNNXBMFYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H](C1=CC=CC=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cbz-(R)-Phenylglycinol

Introduction to Cbz-(R)-Phenylglycinol (CAS No: 120666-53-7)

Cbz-(R)-Phenylglycinol, with the chemical name N-carbobenzyloxy-(R)-phenylglycine, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular formula, C₁₆H₁₅NO₃, reflects its complex structure, which includes a benzyl carbamate group and a chiral phenylglycine backbone. This compound has garnered considerable attention due to its role as a crucial intermediate in the synthesis of various pharmaceuticals, particularly in the development of protease inhibitors and other bioactive molecules.

The CAS number 120666-53-7 uniquely identifies this compound in scientific literature and industrial applications. It is synthesized through well-established organic reactions, typically involving the protection of the amino group of (R)-phenylglycine with a carbobenzyloxy (Cbz) group. This protection strategy is essential for preventing unwanted side reactions during multi-step synthetic pathways, ensuring high yield and purity of the final product.

In recent years, Cbz-(R)-Phenylglycinol has been extensively studied for its potential applications in drug discovery and molecular biology. Its chiral nature makes it a valuable building block for enantioselective synthesis, where the (R)-configuration is particularly sought after for its biological activity. For instance, protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C, often utilize derivatives of phenylglycine to achieve high specificity and efficacy.

Recent advancements in synthetic methodologies have further enhanced the accessibility and scalability of Cbz-(R)-Phenylglycinol production. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to improve the enantiomeric purity of the compound, reducing the need for costly chiral resolution processes. These innovations not only lower production costs but also minimize waste, aligning with green chemistry principles.

The pharmaceutical industry has shown particular interest in Cbz-(R)-Phenylglycinol due to its versatility as a precursor. Researchers have leveraged its structure to develop novel therapeutic agents targeting various biological pathways. For example, modifications of its benzyl carbamate group can lead to compounds with enhanced solubility or metabolic stability, improving their pharmacokinetic profiles. Such modifications are often guided by computational modeling and high-throughput screening techniques.

Beyond pharmaceutical applications, Cbz-(R)-Phenylglycinol has found utility in academic research, particularly in studying enzyme mechanisms and developing new synthetic strategies. Its role as a substrate or inhibitor in enzymatic reactions provides insights into protein function and interaction dynamics. This has implications for drug design, where understanding enzyme-substrate interactions is paramount for creating effective therapeutics.

The chemical properties of Cbz-(R)-Phenylglycinol, such as its solubility in organic solvents and stability under various conditions, make it a preferred choice for synthetic chemists. These properties facilitate its use in both laboratory-scale reactions and industrial-scale manufacturing processes. Additionally, its compatibility with modern purification techniques like flash chromatography and recrystallization ensures high-quality yields suitable for sensitive applications.

In conclusion, Cbz-(R)-Phenylglycinol (CAS No: 120666-53-7) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity have positioned it as an indispensable intermediate in drug development. As research continues to uncover new synthetic pathways and therapeutic applications, the importance of this compound is expected to grow further, solidifying its role in advancing medical science.